N'-(4-fluorobenzenesulfonyl)-4,6-bis(trifluoromethyl)pyridine-2-carbohydrazide

• IUPAC Name: N'-(4-fluorophenyl)sulfonyl-4,6-bis(trifluoromethyl)pyridine-2-carbohydrazide
• InChI: InChI=1S/C14H8F7N3O3S/c15-8-1-3-9(4-2-8)28(26,27)24-23-12(25)10-5-7(13(16,17)18)6-11(22-10)14(19,20)21/h1-6,24H,(H,23,25)
• InChI Key: WIGOLOLITQVQHX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1F)S(=O)(=O)NNC(=O)C2=NC(=CC(=C2)C(F)(F)F)C(F)(F)F
• Molecular Formula: C14H8F7N3O3S
• Molecular Weight: 431.29 g/mol

Description

N-(4-fluorobenzenesulfonyl)-4,6-bis(trifluoromethyl)pyridine-2-carbohydrazide, commonly known as FBPTC, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a potent inhibitor of the enzyme carbonic anhydrase IX (CA IX), which is overexpressed in various types of cancer cells.

Scientific Research Applications

Functionalization and Derivatization in Organic Synthesis

Research into similar compounds, such as the reaction of N-fluorobenzenesulfonimide with C60, indicates a potential for this class of compounds to act as precursors for various organic functionalization reactions. These reactions can yield a variety of novel organic compounds, which might be useful in developing new materials or as intermediates in pharmaceutical synthesis (Yanbang Li, N. Lou, L. Gan, 2015).

Electrophilic Activation in Chemical Reactions

Studies on similar sulfonyl compounds reveal their role in the electrostatic activation of SNAr (nucleophilic aromatic substitution) reactivity through sulfonylonio substituents. This suggests potential applications in designing reaction pathways that require mild conditions, expanding the toolkit for synthetic organic chemists (R. Weiss, F. Pühlhofer, 2001).

Development of Novel Polymeric Materials

The synthesis and characterization of aromatic polyamides based on bis(ether-carboxylic acid) or dietheramine derived from similar sulfonyl compounds underscore their utility in creating new polymeric materials. These materials could have advanced properties, such as enhanced solubility in organic solvents, high thermal stability, and potential for various industrial applications (Chin‐Ping Yang, S. Hsiao, Huei-Wen Yang, 1999).

Novel Antitumour Agents

Research into sulfonamide derivatives containing 5-flurouracil and nitrogen mustard indicates a direction towards antitumor agents with low toxicity. Given the structural similarity, N'-(4-fluorobenzenesulfonyl)-4,6-bis(trifluoromethyl)pyridine-2-carbohydrazide could serve as a starting point for the design and synthesis of new antitumor compounds, potentially offering high activity and low toxicity (Z. Huang, Z. Lin, J. Huang, 2001).

Fluorination in Organic Synthesis

Research on direct and regioselective monofluorination of N-protected pyridone derivatives using N-fluorobenzenesulfonimide (NFSI) showcases the potential for compounds in this class to facilitate selective fluorination reactions. Such reactions are crucial in medicinal chemistry for modifying the biological activity of pharmaceuticals (Fumie Sakurai, Takafumi Yukawa, T. Taniguchi, 2019).